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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dactylol is a naturally occurring sesquiterpenoid, a class of organic compounds valued for

their structural diversity and potential therapeutic applications. First isolated from the sea hare

Aplysia dactylomela, this bicyclo[6.3.0]undecane sesquiterpenoid has garnered significant

interest within the synthetic chemistry community due to its unique and complex molecular

architecture.[1] This guide provides a comprehensive review of the available scientific literature

on Dactylol, focusing on its chemical properties.

It is important to note at the outset that while there is considerable research on the chemical

synthesis of Dactylol, a thorough review of the scientific literature reveals a significant gap in

the specific biological and pharmacological data for the isolated compound. Much of the

reported biological activity is associated with crude extracts of organisms from which Dactylol
can be sourced, such as various marine organisms and plants. The direct attribution of these

activities to Dactylol itself is, therefore, not scientifically substantiated without further studies

on the purified compound.

Chemical and Physical Properties
Dactylol is characterized by its distinct bicyclic core structure. Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₂₆O [2]

Molecular Weight 222.37 g/mol [2]

IUPAC Name

(1R,3aS,5Z,9aS)-1,5,8,8-

tetramethyl-2,3,4,7,9,9a-

hexahydro-1H-

cyclopenta[3]annulen-3a-ol

[2]

CAS Number 58542-75-9 [2]

Appearance
Not widely reported for the

isolated compound.

Solubility
Expected to be soluble in

organic solvents.

Biological Activities and Pharmacological Data
Despite numerous searches of scientific databases, there is a notable absence of specific

quantitative data on the biological activities of isolated Dactylol. While the broader class of

sesquiterpenoids is known to possess a wide range of biological effects, including anti-

inflammatory, anticancer, and antimicrobial properties, studies specifically investigating these

effects for purified Dactylol are not readily available in the public domain.[3][4][5]

Research on extracts from organisms known to contain Dactylol, such as the red algae of the

genus Laurencia, has shown various biological activities, including cytotoxic and anti-

inflammatory effects.[6] However, these extracts contain a multitude of compounds, and it is not

possible to attribute the observed effects to Dactylol alone without further detailed

investigation.

Experimental Protocols
Consistent with the lack of specific biological activity data, detailed experimental protocols for

assays conducted with isolated Dactylol are not present in the current scientific literature. The

development of such protocols would be contingent on future in vitro and in vivo studies

focusing specifically on the purified compound.
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Signaling Pathways
The mechanism of action and the specific signaling pathways modulated by Dactylol remain

uncharacterized. While sesquiterpenoids, in general, have been shown to interact with various

signaling cascades, such as the NF-κB and MAPK pathways, to exert their anti-inflammatory

effects, no such studies have been published for Dactylol.[4][7] Elucidation of the signaling

pathways affected by Dactylol would require dedicated molecular and cellular biology studies.

Logical Relationship Diagram: Current State of
Dactylol Research
The following diagram illustrates the current state of knowledge regarding Dactylol,
highlighting the disconnect between the well-established chemical synthesis and the

uninvestigated biological activities of the isolated compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

